Cas no 2228161-01-9 (2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol
• CAS No: 2228161-01-9
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5853115
• PubChem ID: 165616176
• Update Time: 2025-06-11

2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-α-(fluoromethyl)-3-methoxybenzenemethanol
• 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol
• EN300-1803468
• 2228161-01-9

• Inchi： 1S/C9H10F2O2/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-4,8,12H,5H2,1H3
• InChI Key： KSSBLIBDVYZOPJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)OC)F)(O)CF

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol

Research Briefing on 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol (CAS: 2228161-01-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol (CAS: 2228161-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol as a key intermediate in the synthesis of fluorinated aromatic compounds, which are increasingly important in the development of novel pharmaceuticals. The presence of fluorine atoms enhances the metabolic stability and bioavailability of these compounds, making them attractive candidates for drug design. Researchers have optimized synthetic routes to produce this compound with high yield and purity, leveraging advanced techniques such as asymmetric catalysis and microwave-assisted synthesis.

In pharmacological studies, 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol has demonstrated promising activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of enzymes involved in inflammatory pathways, suggesting applications in treating chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its use as a scaffold for developing new kinase inhibitors, which are critical in oncology research.

Further research is underway to explore the compound's pharmacokinetic properties and toxicity profile, which are essential for its progression into preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies aim to accelerate the translation of these findings into therapeutic candidates. The compound's versatility and potential for structural modifications position it as a valuable tool in medicinal chemistry.

In conclusion, 2-fluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-ol represents a promising area of research with broad implications for drug discovery. Continued exploration of its biological activities and optimization of its synthetic pathways will be crucial for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of fluorinated compounds for medical applications.